N-(4-hydroxy-2,3,6-trimethylphenyl)formamide

• Molecular Formula: C10H13NO2
• Molecular Weight: 179.22 g/mol
• IUPAC Name: N-(4-hydroxy-2,3,6-trimethylphenyl)formamide
• InChI: InChI=1S/C10H13NO2/c1-6-4-9(13)7(2)8(3)10(6)11-5-12/h4-5,13H,1-3H3,(H,11,12)
• InChI Key: GOFKUPUHFLPRKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1NC=O)C)C)O

Description

N-(4-hydroxy-2,3,6-trimethylphenyl)formamide is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Amino-2,3,5-trimethylphenol (100 g, 662 mmol) was dissolved in formic acid (500 ml). The mixture was heated under reflux for 36 hours. The reaction mixture was poured into ice-cold water. The precipitated crystals were filtered, washed with water and dried. The crude crystals obtained were recrystallized from ethanol to obtain the desired compound (85.9 g, yield: 72.5%), m.p. 219°-220° C.